Cas no 13538-60-8 (3-Bromophenyl Methylcarbamate)

3-Bromophenyl Methylcarbamate structure
3-Bromophenyl Methylcarbamate structure
Product Name:3-Bromophenyl Methylcarbamate
CAS No:13538-60-8
MF:C8H8BrNO2
MW:230.058621406555
CID:171066
PubChem ID:83566
Update Time:2025-04-19

3-Bromophenyl Methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-bromo-,1-(N-methylcarbamate)
    • 3-Bromophenol methylcarbamate
    • 3-Bromophenyl methylcarbamate
    • Phenol, 3-bromo-, methylcarbamate
    • SCHEMBL1400936
    • 13538-60-8
    • DTXSID60879355
    • N-METHYL-3-BROMOPHENYLCARBAMATE
    • (3-bromophenyl) N-methylcarbamate
    • CHEMBL3249286
    • 3-Bromophenyl Methylcarbamate
    • Inchi: 1S/C8H8BrNO2/c1-10-8(11)12-7-4-2-3-6(9)5-7/h2-5H,1H3,(H,10,11)
    • InChI Key: OBHYWLDQVOJAMW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)OC(NC)=O

Computed Properties

  • Exact Mass: 228.97384
  • Monoisotopic Mass: 228.973841
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Density: 1.512
  • Boiling Point: 273.8°C at 760 mmHg
  • Flash Point: 119.4°C
  • Refractive Index: 1.555
  • PSA: 38.33

3-Bromophenyl Methylcarbamate Pricemore >>

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